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Compound of Interest

Compound Name: 4-bromopent-2-yne

CAS No.: 7544-00-5

Cat. No.: B6284273

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the expected spectroscopic data

for the compound 4-bromopent-2-yne. Due to the limited availability of direct experimental

spectra in public databases, this document presents predicted data based on established

principles of nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and

mass spectrometry (MS). Detailed, generalized experimental protocols for obtaining such data

are also included to facilitate laboratory work.

Predicted Spectroscopic Data
The following tables summarize the anticipated spectroscopic characteristics of 4-bromopent-
2-yne. These predictions are derived from typical values for similar functional groups and

structural motifs.

¹H NMR (Proton NMR) Data (Predicted)
Solvent: CDCl₃, Reference: TMS (δ = 0.00 ppm)
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~1.85 Doublet 3H -CH₃ (at C5)

~2.05 Doublet 3H -CH₃ (at C1)

~4.60 Quartet 1H -CH (at C4)

¹³C NMR (Carbon NMR) Data (Predicted)
Solvent: CDCl₃, Reference: CDCl₃ (δ = 77.16 ppm)

Chemical Shift (δ) ppm Carbon Type Assignment

~4.0 Primary -CH₃ (at C1)

~23.0 Primary -CH₃ (at C5)

~40.0 Tertiary -CH (at C4)

~75.0 Quaternary -C≡ (at C2)

~85.0 Quaternary -C≡ (at C3)

IR (Infrared) Spectroscopy Data (Predicted)
Wavenumber (cm⁻¹) Intensity

Functional Group
Vibration

~2250 Weak
C≡C stretch (internal alkyne)[1]

[2]

~2970 Medium C-H stretch (sp³ C-H)

~1450 Medium C-H bend (CH₃)

~1370 Medium C-H bend (CH₃)

~650 Strong C-Br stretch

MS (Mass Spectrometry) Data (Predicted)
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m/z Relative Intensity (%) Assignment

146/148 ~50/~50
[M]⁺˙ (Molecular ion with ⁷⁹Br/

⁸¹Br)

67 ~100
[M - Br]⁺ (Loss of Bromine

radical)

53 Variable [C₄H₅]⁺

41 Variable [C₃H₅]⁺

Experimental Protocols
The following are generalized protocols for acquiring the spectroscopic data outlined above.

Instrument parameters may require optimization for specific samples and equipment.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: Dissolve approximately 5-10 mg of 4-bromopent-2-yne in about 0.6-

0.7 mL of deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal

standard.

Instrumentation: Utilize a standard NMR spectrometer (e.g., 300 or 500 MHz).[3]

¹H NMR Acquisition:

Acquire a one-dimensional proton spectrum.

Typical parameters: spectral width of 10-12 ppm, pulse angle of 45-90 degrees, relaxation

delay of 1-2 seconds, and a sufficient number of scans (e.g., 8-16) to achieve a good

signal-to-noise ratio.

¹³C NMR Acquisition:

Acquire a one-dimensional carbon spectrum with proton decoupling.

Typical parameters: spectral width of 200-220 ppm, pulse angle of 45-90 degrees,

relaxation delay of 2-5 seconds, and a larger number of scans (e.g., 1024 or more) due to
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the lower natural abundance of ¹³C.

Infrared (IR) Spectroscopy
Sample Preparation: As 4-bromopent-2-yne is expected to be a liquid at room temperature,

it can be analyzed as a thin film. Place a drop of the neat liquid between two potassium

bromide (KBr) or sodium chloride (NaCl) salt plates.

Instrumentation: Use a Fourier-Transform Infrared (FT-IR) spectrometer.

Data Acquisition:

Record a background spectrum of the clean salt plates.

Place the sample plates in the spectrometer and acquire the sample spectrum.

The spectrum is typically collected over a range of 4000 to 400 cm⁻¹ with a resolution of 4

cm⁻¹.

Mass Spectrometry (MS)
Sample Introduction: Introduce a dilute solution of 4-bromopent-2-yne in a volatile solvent

(e.g., methanol or acetonitrile) into the mass spectrometer. Common techniques include

direct infusion or via a gas chromatograph (GC-MS).

Ionization: Utilize Electron Impact (EI) ionization. This technique typically involves a 70 eV

electron beam to induce ionization and fragmentation.[4]

Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z)

by a mass analyzer (e.g., quadrupole or time-of-flight).

Detection: The detector records the abundance of each ion, generating a mass spectrum.

The characteristic isotopic pattern of bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio)

should be observable for bromine-containing fragments.[5]

Logical Workflow for Spectroscopic Analysis
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The following diagram illustrates the logical progression of analyzing an unknown compound

like 4-bromopent-2-yne using the described spectroscopic methods.
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Caption: Workflow for Spectroscopic Structure Elucidation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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